Cas no 2092356-54-0 (3-Bromo-4-iodo-5-methylbenzoic acid)

• Product Name: 3-Bromo-4-iodo-5-methylbenzoic acid
• CAS No: 2092356-54-0
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• CID: 5075120
• Update Time: 2025-10-25

3-Bromo-4-iodo-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodo-5-methylbenzoic acid

• Inchi： 1S/C8H6BrIO2/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： TUSANVARIZHLPS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)O)C=C1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-4-iodo-5-methylbenzoic acid

3-Bromo-4-Iodo-5-Methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2092356-54-0, commonly referred to as 3-Bromo-4-Iodo-5-Methylbenzoic Acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, iodine, and a methyl group at specific positions. The presence of these substituents imparts distinct chemical properties, making it a valuable compound for various applications in drug discovery, material science, and synthetic chemistry.

3-Bromo-4-Iodo-5-Methylbenzoic Acid is particularly notable for its role in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents. For instance, researchers have explored its use in the creation of anti-inflammatory drugs and anticancer agents. The bromine and iodine substituents are known to influence the compound's reactivity and selectivity during synthetic processes, making it an ideal candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, 3-Bromo-4-Iodo-5-Methylbenzoic Acid has also gained attention in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use in the development of new materials for energy storage and catalysis. Recent advancements in this area have demonstrated that the compound can serve as a versatile ligand in the synthesis of metal-organic frameworks (MOFs), which are highly sought after for their applications in gas storage and separation technologies.

The synthesis of 3-Bromo-4-Iodo-5-Methylbenzoic Acid involves a series of carefully controlled reactions that ensure high purity and yield. Researchers have optimized various synthetic pathways to minimize waste and improve efficiency. One notable approach involves the use of electrophilic aromatic substitution techniques, where bromine and iodine are introduced at specific positions on the aromatic ring. This method has been refined through recent studies, which have demonstrated improved reaction yields and selectivity.

Furthermore, the compound's stability under various conditions has been extensively studied. Experimental data indicate that 3-Bromo-4-Iodo-5-Methylbenzoic Acid exhibits excellent thermal stability, making it suitable for high-temperature applications. Its resistance to oxidation and reduction under standard laboratory conditions also contributes to its versatility as a starting material in organic synthesis.

From an environmental perspective, the production and handling of 3-Bromo-4-Iodo-5-Methylbenzoic Acid are conducted with strict adherence to safety protocols. Its non-hazardous nature ensures that it can be safely used in both industrial and academic settings without posing significant risks to human health or the environment.

In conclusion, 3-Bromo-4-Iodo-5-Methylbenzoic Acid (CAS No. 2092356-54-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and application studies, underscore its importance as a valuable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly prominent role in both academic and industrial settings.